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Compound of Interest

Compound Name: Ceftaroline fosamil

Cat. No.: B129207 Get Quote

Ceftaroline Fosamil Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the storage and handling of Ceftaroline fosamil in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: How should unopened vials of Ceftaroline fosamil powder be stored?

A1: Unopened vials of Ceftaroline fosamil should be stored at a controlled room temperature

of 25°C (77°F), with temperature excursions permitted between 15°C and 30°C (59°F to 86°F)

[1]. For extended shelf life, some sources recommend refrigeration at 2°C to 8°C (36°F to 46°F)

[2]. It is also advisable to store the vials in their original packaging to protect them from light[3].

Q2: What is the appearance of Ceftaroline fosamil powder and its reconstituted solution?

A2: The lyophilized powder is a pale yellowish-white to light yellow solid[3][4]. Upon

reconstitution, it forms a clear, light to dark yellow solution. Variations in color within this yellow

range are normal and do not indicate a loss of potency when stored as recommended.

Q3: What are the recommended solvents for reconstituting Ceftaroline fosamil?

A3: Ceftaroline fosamil powder can be reconstituted with the following sterile solvents:
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Sterile Water for Injection, USP

0.9% Sodium Chloride Injection, USP (normal saline)

5% Dextrose Injection, USP

Lactated Ringer's Injection, USP

Q4: How long is the reconstituted Ceftaroline fosamil solution stable?

A4: The reconstituted solution should ideally be used immediately. However, studies have

demonstrated chemical and physical stability for up to 6 hours at room temperature and up to

24 hours when refrigerated at 2°C to 8°C (36°F to 46°F) after dilution in an infusion bag. One

study on elastomeric infusion devices showed stability for up to 144 hours (6 days) at 4°C.

Q5: Are there any known incompatibilities with other drugs?

A5: Yes, the compatibility of Ceftaroline fosamil with other drugs has not been fully

established, and it should not be mixed with or physically added to solutions containing other

drugs. Studies have shown physical incompatibility with drugs such as amphotericin B,

caspofungin acetate, and diazepam.
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Issue Possible Cause Recommended Action

Precipitation or cloudiness in

the reconstituted solution.

Incompatibility with the diluent

or other substances. Use of an

incorrect diluent.

Ensure you are using one of

the recommended sterile

diluents (Sterile Water for

Injection, 0.9% Sodium

Chloride, 5% Dextrose, or

Lactated Ringer's). Do not mix

with other drugs. If

precipitation persists, discard

the solution.

The reconstituted solution is

darker than the expected light

to dark yellow.

Exposure to light or elevated

temperatures for an extended

period.

While some color variation is

normal, a significant darkening

may indicate degradation.

Prepare a fresh solution and

ensure proper storage

conditions are maintained.

Inconsistent experimental

results.

Degradation of Ceftaroline

fosamil due to improper

storage or handling. Inaccurate

concentration of the prepared

solution.

Review storage and handling

procedures. Prepare fresh

stock solutions for each

experiment. Validate the

concentration of your stock

solution using a suitable

analytical method like HPLC.

Visible particles in the solution

after reconstitution.

Incomplete dissolution of the

powder. Contamination.

Gently mix the vial to ensure

complete dissolution. The

constitution time is typically

less than 2 minutes. Inspect

the solution visually for

particulate matter before use. If

particles are present, do not

use the solution.

Data Presentation
Table 1: Storage and Stability of Ceftaroline Fosamil
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Form
Storage

Condition
Temperature

Duration of

Stability
Reference

Unopened Vial

(Powder)

Room

Temperature

25°C (77°F),

excursions

permitted to 15-

30°C (59-86°F)

Per

manufacturer's

expiration date

Refrigerated
2°C to 8°C (36°F

to 46°F)

Per

manufacturer's

expiration date

Reconstituted &

Diluted Solution

Room

Temperature
25°C (77°F) Up to 6 hours

Refrigerated
2°C to 8°C (36°F

to 46°F)
Up to 24 hours

Refrigerated (in

elastomeric

pump)

4°C (39°F)
Up to 144 hours

(6 days)

Table 2: Reconstitution of Ceftaroline Fosamil Vials

Vial Strength
Volume of Diluent to

Add

Approximate

Concentration
Reference

400 mg 20 mL 20 mg/mL

600 mg 20 mL 30 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Ceftaroline
Fosamil Stock Solution
Objective: To prepare a sterile 1 mg/mL stock solution of Ceftaroline fosamil for in vitro

experiments.
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Materials:

Ceftaroline fosamil vial (e.g., 600 mg)

Sterile Water for Injection, USP

Sterile 50 mL conical tube

Sterile serological pipettes

Sterile 0.22 µm syringe filter

Sterile syringes

Laminar flow hood

Methodology:

Perform all procedures under aseptic conditions in a laminar flow hood.

Reconstitute a 600 mg vial of Ceftaroline fosamil with 20 mL of Sterile Water for Injection to

obtain a concentration of 30 mg/mL.

Gently swirl the vial until the powder is completely dissolved. The solution should be a clear,

pale yellow liquid.

Using a sterile syringe, withdraw the required volume of the reconstituted solution. For a final

concentration of 1 mg/mL in a 30 mL final volume, you will need 1 mL of the 30 mg/mL stock.

Transfer the withdrawn solution into a sterile 50 mL conical tube containing 29 mL of Sterile

Water for Injection.

Mix the solution thoroughly by gentle inversion.

For sterile applications, filter the final solution through a 0.22 µm syringe filter into a sterile

container.
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Label the container with the compound name, concentration, date of preparation, and

storage conditions.

Store the stock solution at 2°C to 8°C for up to 24 hours or use immediately. For longer-term

storage, aliquots can be stored at -20°C or -80°C, though specific stability data for frozen

solutions should be validated internally.

Mandatory Visualizations
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Caption: Workflow for the preparation and handling of Ceftaroline fosamil solutions.
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Caption: Troubleshooting logic for reconstituted Ceftaroline fosamil solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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